Cas no 25247-63-6 (pyrimidine)

pyrimidine Properties

Names and Identifiers

• pyrimidine
• NSC89305
• SY021098
• K8CXK5Q32L
• P0662
• FT-0631901
• UNII-K8CXK5Q32L
• InChI=1/C4H4N2/c1-2-5-4-6-3-1/h1-4
• NSC-89305
• CHEMBL15562
• CS-0015301
• MFCD00006059
• H10864
• DTXCID4029850
• CHEBI:16898
• Pyrimidine dimer
• A819713
• pyrimidin
• 1,3-Diazine
• Miazine
• NS00009251
• 1,3-Diazin
• pyrimidine phase II
• EN300-80760
• Epitope ID:140100
• AMY390
• pyrimidine phase I
• 25247-63-6
• Pyrimidine, dimer
• Q207722
• 1,3-Diazabenzene
• AKOS015892547
• HY-Y0519
• Pyrimidine base
• 289-95-2
• PYRIMIDINE [MI]
• DTXSID1051228
• Pyrimidine, >=98.0%
• P1R
• Metadiazine
• NSC 89305
• C00396
• EC 206-026-0
• W-202211
• EINECS 206-026-0
• Z2768165052
• pyrimidine phase IV
• m-Diazine
• +Expand

• InChIKey： CZPWVGJYEJSRLH-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H4N2/c1-2-5-4-6-3-1/h1-4H
• SMILES： N1C=CC=NC=1

Computed Properties

• Exact Mass: 80.037448136g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 80.037448136g/mol
• Heavy Atom Count: 6
• Complexity: 32.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• LogP: -0.40